Cas no 2172451-60-2 (1-(3-hydroxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(3-hydroxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172451-60-2
• MF: C₁₂H₂₁N₃O₂
• MW: 239.314042806625
• CID: 6570670
• PubChem ID: 165540471
• Update Time: 2025-05-28

1-(3-hydroxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(3-hydroxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde
• EN300-1594791
• 2172451-60-2

• Inchi： 1S/C12H21N3O2/c1-8(2)5-6-12-11(7-16)13-14-15(12)9(3)10(4)17/h7-10,17H,5-6H2,1-4H3
• InChI Key： VVGFHROGCDUGOS-UHFFFAOYSA-N
• SMILES： OC(C)C(C)N1C(=C(C=O)N=N1)CCC(C)C

Computed Properties

• Exact Mass: 239.16337692g/mol
• Monoisotopic Mass: 239.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68Ų

Additional information on 1-(3-hydroxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde

Comprehensive Overview of 1-(3-hydroxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172451-60-2)

The compound 1-(3-hydroxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172451-60-2) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic biology. Its unique structure, featuring a 1,2,3-triazole core with a hydroxybutan-2-yl and a 3-methylbutyl substituent, makes it a versatile intermediate for various applications. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery, agrochemical development, and advanced material synthesis.

One of the key reasons for the growing interest in 1-(3-hydroxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde is its role in click chemistry, a revolutionary approach in synthetic chemistry that enables the rapid and efficient assembly of molecular architectures. The 1,2,3-triazole moiety, in particular, is known for its stability and bioorthogonality, making it an ideal candidate for bioconjugation and labeling applications. This has led to its widespread use in the development of biopharmaceuticals and diagnostic tools, addressing some of the most pressing challenges in modern healthcare.

In addition to its applications in healthcare, CAS No. 2172451-60-2 has also found utility in the field of green chemistry. With increasing global emphasis on sustainability, researchers are exploring eco-friendly synthetic routes for this compound. The incorporation of hydroxybutan-2-yl and 3-methylbutyl groups enhances its solubility in aqueous media, reducing the need for hazardous organic solvents. This aligns with the broader industry trend toward sustainable chemical manufacturing, a topic that has gained traction in recent years due to environmental concerns and regulatory pressures.

Another area where 1-(3-hydroxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde shows promise is in the development of advanced materials. Its aldehyde functional group allows for further derivatization, enabling the creation of polymers, coatings, and adhesives with tailored properties. This has implications for industries ranging from electronics to automotive, where high-performance materials are in constant demand. The compound's ability to form stable linkages with other molecules makes it a valuable building block for nanotechnology and smart materials, two fields that are rapidly evolving and capturing public interest.

The synthesis of CAS No. 2172451-60-2 typically involves multi-step organic reactions, including azide-alkyne cycloaddition, a hallmark of click chemistry. Researchers have optimized these protocols to achieve high yields and purity, making the compound more accessible for industrial and academic use. Recent advancements in catalytic methods and flow chemistry have further streamlined its production, addressing common challenges such as scalability and cost-effectiveness. These innovations are particularly relevant in the context of personalized medicine and precision agriculture, where customized chemical solutions are increasingly sought after.

From a regulatory standpoint, 1-(3-hydroxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde is not classified as a hazardous substance, which simplifies its handling and transportation. This is a significant advantage for manufacturers and researchers who prioritize safety and compliance. The compound's stability under ambient conditions also contributes to its practicality, making it a reliable choice for long-term storage and use in various applications.

Looking ahead, the potential applications of CAS No. 2172451-60-2 are vast and varied. Ongoing research is exploring its utility in cancer therapeutics, where its triazole core may serve as a scaffold for novel drug candidates. Additionally, its role in biodegradable materials is being investigated, offering solutions to the global plastic waste crisis. As the scientific community continues to uncover new uses for this compound, its relevance in both academic and industrial settings is expected to grow exponentially.

In conclusion, 1-(3-hydroxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172451-60-2) represents a fascinating intersection of chemistry, biology, and materials science. Its unique properties and versatile applications make it a compound of significant interest in multiple high-growth industries. Whether in the context of drug discovery, sustainable manufacturing, or advanced materials, this molecule is poised to play a pivotal role in shaping the future of science and technology.